![molecular formula C10H13NO4S B3087860 methyl 2-(N-methyl-N-phenylsulfamoyl)acetate CAS No. 117765-67-0](/img/structure/B3087860.png)
methyl 2-(N-methyl-N-phenylsulfamoyl)acetate
Overview
Description
“Methyl 2-(N-methyl-N-phenylsulfamoyl)acetate” is a chemical compound with the molecular formula C10H13NO4S . It is also known by other names such as “methyl { [methyl (phenyl)amino]sulfonyl}acetate” and "(Methyl-phenyl-sulfamoyl)-acetic acid methyl ester" .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of N-methylaniline with methyl 2-(chlorosulfonyl)acetate . The reaction is carried out in dichloromethane at 0°C, and the mixture is stirred at room temperature for 18 hours . The resulting mixture is then quenched with saturated aqueous NH4Cl solution and extracted with EtOAc .Molecular Structure Analysis
The molecular structure of “this compound” consists of 10 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 4 oxygen atoms, and 1 sulfur atom . The exact mass of the molecule is 243.05700 .Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 243.28000 . Other physical and chemical properties such as its density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Reactivity and Synthesis
- Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate has been identified as a very efficient source of difluorocarbene, showing comparable reactivity to trimethylsilyl 2,2-difluoro-2-(fluorosulfonyl)acetate (TFDA) under high concentration and temperature conditions (Eusterwiemann, Martínez, & Dolbier, 2012).
Chemical Properties and Analysis
- A study on methyl 2-((3R,4R)-3-(naphthalen-1-yl)-4-(phenylsulfonyl) isoxazolidin-2-yl) acetate, characterized by various techniques including XRD and NMR, highlighted the importance of theoretical calculations in understanding the chemical properties and reactivity of such compounds (Gültekin, Demircioğlu, Frey, & Büyükgüngör, 2020).
Potential Applications in CO2 Capture
- The use of ionic liquids, including N-methyl-2-hydroxyethylammonium acetate, for CO2 capture and natural gas sweetening has been a subject of intense research, indicating potential applications in environmental and energy sectors (Mattedi, Carvalho, Coutinho, Alvarez, & Iglesias, 2011).
Role in Synthesis of Biologically Active Compounds
- Compounds like methyl 2-(thiazol-2-ylcarbamoyl)acetate are used as starting materials in the synthesis of various derivatives with potential biological activities, such as antihypertensive α-blocking agents (Abdel-Wahab, Mohamed, Amr, & Abdalla, 2008).
Safety and Hazards
Properties
IUPAC Name |
methyl 2-[methyl(phenyl)sulfamoyl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO4S/c1-11(9-6-4-3-5-7-9)16(13,14)8-10(12)15-2/h3-7H,8H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISBNXFKJCNZPLM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=CC=CC=C1)S(=O)(=O)CC(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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